Cas no 138768-70-4 (1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one)

• Product name: 1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one
• CAS No: 138768-70-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256
• CID: 2773465
• PubChem ID: 15731563

1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 138768-70-4
• DTXSID50577595
• SCHEMBL7020652
• 1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one
• 1-acetyl-5-methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepine
• IMLCYQZQFUFZLN-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H15N3O/c1-9(15)14-8-4-7-13(2)11-10(14)5-3-6-12-11/h3,5-6H,4,7-8H2,1-2H3
• InChI Key： IMLCYQZQFUFZLN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 205.121512110Da
• Monoisotopic Mass: 205.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.4Ų

Additional information on 1-(5-Methyl-2,3,4,5-tetrahydro-1H-pyrido[2,3-b][1,4]diazepin-1-yl)ethan-1-one

测试